Cas no 522640-51-3 ((2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: (2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 522640-51-3
• MF: C₁₄H₁₁Cl₂NO₂S
• MW: 328.213640451431
• CID: 5915249
• PubChem ID: 2367098
• Update Time: 2025-07-23

(2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26581009
• Z18837712
• 522640-51-3
• (2,6-dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• AB00714132-01
• AKOS033645448
• (2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C14H11Cl2NO2S/c1-20-13-9(4-3-7-17-13)14(18)19-8-10-11(15)5-2-6-12(10)16/h2-7H,8H2,1H3
• InChI Key： QKRWEYNCPLZVLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC(C1=CC=CN=C1SC)=O)Cl

Computed Properties

• Exact Mass: 326.9887552g/mol
• Monoisotopic Mass: 326.9887552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.5Ų

Additional information on (2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate

Introduction to (2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 522640-51-3)

Compound with the chemical name (2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate and a CAS number of 522640-51-3 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and methylsulfanyl substituents on the aromatic ring, combined with a pyridine core, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong> (2,6-Dichlorophenyl)methyl moiety introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound towards biological targets. This feature is particularly valuable in medicinal chemistry, where precise control over electronic properties is essential for optimizing drug-like characteristics. Additionally, the< strong> 2-(methylsulfanyl)pyridine-3-carboxylate segment contributes to the compound's solubility and metabolic stability, factors that are critical for its potential use in therapeutic applications.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity with minimal side effects. The< strong> (2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate compound has been investigated for its potential role in various pharmacological pathways. For instance, studies have suggested that this compound may interfere with key enzymes involved in inflammatory responses and cancer progression. The chloro substituents on the aromatic ring have been shown to enhance binding interactions with target proteins, while the methylsulfanyl group can influence the compound's metabolic fate.

The< strong> pyridine-3-carboxylate moiety is particularly noteworthy due to its ability to form hydrogen bonds with biological targets. This property is crucial for designing molecules that can tightly bind to their intended receptors or enzymes. Furthermore, the carboxylate group can be further functionalized to introduce additional pharmacological properties, making it a valuable scaffold for drug discovery efforts.

Recent research has also explored the< strong> (2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate compound as a potential lead for developing treatments against neurological disorders. Preliminary studies have indicated that this compound may modulate neurotransmitter release and receptor activity in the brain. These findings are particularly exciting given the increasing prevalence of neurological conditions worldwide and the limited number of effective treatments available.

The synthesis of< strong> (2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. The development of efficient synthetic routes is essential for translating promising candidates into viable therapeutic agents.

The< strong> 522640-51-3 CAS number serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and patent applications. The systematic naming convention ensures that researchers around the world can accurately reference and utilize this molecule in their work. As more studies are conducted on< strong> (2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate , its significance in pharmaceutical research is likely to grow.

In conclusion, the< strong>(2,6-Dichlorophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate compound represents a promising candidate for further exploration in drug development. Its unique structural features and potential biological activities make it an attractive molecule for medicinal chemists. As research continues to uncover new applications for this compound, it is expected to play a significant role in addressing various health challenges.